2-chloro-N-[3-(1-pyrrolidinylcarbonyl)phenyl]benzamide

• IUPAC Name: 2-chloro-N-[3-(pyrrolidine-1-carbonyl)phenyl]benzamide
• InChI: InChI=1S/C18H17ClN2O2/c19-16-9-2-1-8-15(16)17(22)20-14-7-5-6-13(12-14)18(23)21-10-3-4-11-21/h1-2,5-9,12H,3-4,10-11H2,(H,20,22)
• InChI Key: SHOARIJLYFPYLQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)C2=CC(=CC=C2)NC(=O)C3=CC=CC=C3Cl
• Molecular Formula: C18H17ClN2O2
• Molecular Weight: 328.8 g/mol

Description

2-chloro-N-[3-(1-pyrrolidinylcarbonyl)phenyl]benzamide, also known as CPCA, is a chemical compound that has gained attention in scientific research due to its potential applications in the field of neuroscience. CPCA is a selective inhibitor of dopamine D1 receptors and has been shown to have an impact on the reward system in the brain.

Scientific Research Applications

2-chloro-N-[3-(1-pyrrolidinylcarbonyl)phenyl]benzamide has been used in various scientific research studies to investigate its effects on the dopamine D1 receptor and its impact on the reward system in the brain. It has been shown to have potential applications in the treatment of addiction and other psychiatric disorders.

Mechanism of Action

2-chloro-N-[3-(1-pyrrolidinylcarbonyl)phenyl]benzamide selectively inhibits the dopamine D1 receptor, which plays a crucial role in the reward system in the brain. By blocking the dopamine D1 receptor, 2-chloro-N-[3-(1-pyrrolidinylcarbonyl)phenyl]benzamide reduces the activity of the reward system and decreases the reinforcing effects of drugs of abuse.
Biochemical and Physiological Effects:
2-chloro-N-[3-(1-pyrrolidinylcarbonyl)phenyl]benzamide has been shown to have a significant impact on the reward system in the brain. It reduces the activity of the mesolimbic dopamine system, which is responsible for the rewarding effects of drugs of abuse. 2-chloro-N-[3-(1-pyrrolidinylcarbonyl)phenyl]benzamide has also been shown to decrease the release of dopamine in the nucleus accumbens, a key brain region involved in reward processing.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-chloro-N-[3-(1-pyrrolidinylcarbonyl)phenyl]benzamide in lab experiments is its selectivity for the dopamine D1 receptor. This allows researchers to investigate the specific effects of dopamine D1 receptor inhibition on the reward system. However, one limitation of using 2-chloro-N-[3-(1-pyrrolidinylcarbonyl)phenyl]benzamide is its potential off-target effects, which could affect the interpretation of the results.

Future Directions

There are several future directions for research on 2-chloro-N-[3-(1-pyrrolidinylcarbonyl)phenyl]benzamide. One area of interest is investigating its potential therapeutic applications in the treatment of addiction and other psychiatric disorders. Another area of research is exploring the potential use of 2-chloro-N-[3-(1-pyrrolidinylcarbonyl)phenyl]benzamide as a tool to study the role of the dopamine D1 receptor in the reward system. Additionally, further studies are needed to investigate the potential off-target effects of 2-chloro-N-[3-(1-pyrrolidinylcarbonyl)phenyl]benzamide and to develop more selective dopamine D1 receptor inhibitors.

Synthesis Methods

The synthesis of 2-chloro-N-[3-(1-pyrrolidinylcarbonyl)phenyl]benzamide involves the reaction of 2-chlorobenzoyl chloride with 3-(1-pyrrolidinylcarbonyl)aniline in the presence of a base such as potassium carbonate. The resulting product is then purified through recrystallization to obtain 2-chloro-N-[3-(1-pyrrolidinylcarbonyl)phenyl]benzamide in its pure form.